Cas no 1190322-14-5 (3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol)
3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-BroMo-6-hydroxy-7-azaindole
- 6H-Pyrrolo[2,3-b]pyridin-6-one, 3-bromo-1,7-dihydro-
- 3-Bromo-1H-pyrrolo[2,3-b]pyridin-6-ol
- 3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol
-
- Inchi: 1S/C7H5BrN2O/c8-5-3-9-7-4(5)1-2-6(11)10-7/h1-3H,(H2,9,10,11)
- InChI Key: UONWRYAGNMXMLH-UHFFFAOYSA-N
- SMILES: C12NC=C(Br)C=1C=CC(=O)N2
3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1571-100MG |
3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol |
1190322-14-5 | 95% | 100MG |
¥ 2,244.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1571-250MG |
3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol |
1190322-14-5 | 95% | 250MG |
¥ 3,590.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1571-500MG |
3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol |
1190322-14-5 | 95% | 500MG |
¥ 5,979.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1571-1G |
3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol |
1190322-14-5 | 95% | 1g |
¥ 8,962.00 | 2023-03-31 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1571-5G |
3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol |
1190322-14-5 | 95% | 5g |
¥ 26,888.00 | 2023-03-31 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00800866-1g |
3-Bromo-1H-pyrrolo[2,3-b]pyridin-6-ol |
1190322-14-5 | 95% | 1g |
¥3624.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00800866-100mg |
3-Bromo-1H-pyrrolo[2,3-b]pyridin-6-ol |
1190322-14-5 | 95% | 100mg |
¥791.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00800866-250mg |
3-Bromo-1H-pyrrolo[2,3-b]pyridin-6-ol |
1190322-14-5 | 95% | 250mg |
¥1342.0 | 2024-04-18 | |
| Ambeed | A395434-100mg |
3-Bromo-1H-pyrrolo[2,3-b]pyridin-6-ol |
1190322-14-5 | 95% | 100mg |
$160.0 | 2024-04-25 | |
| Ambeed | A395434-250mg |
3-Bromo-1H-pyrrolo[2,3-b]pyridin-6-ol |
1190322-14-5 | 95% | 250mg |
$271.0 | 2024-04-25 |
3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol
3-Bromo-1H-Pyrrolo[2,3-b]pyridin-6-ol (CAS No. 1190322-14-5): An Emerging Compound in Medicinal Chemistry
3-Bromo-1H-pyrrolo[2,3-b]pyridin-6-ol (CAS No. 1190322-14-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolopyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.
The chemical structure of 3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol is characterized by a pyrrolo[2,3-b]pyridine core with a bromine substituent at the 3-position and a hydroxyl group at the 6-position. The presence of these functional groups imparts unique reactivity and biological properties to the molecule. The bromine substituent can be readily utilized in various synthetic transformations, making it an attractive intermediate for the synthesis of more complex molecules.
Recent studies have highlighted the potential of 3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol in drug discovery and development. One notable application is its use as a scaffold for the design of novel inhibitors targeting specific enzymes or receptors. For instance, researchers have explored its potential as an inhibitor of kinases, which are key enzymes involved in cellular signaling pathways and are often dysregulated in various diseases, including cancer.
In a study published in the Journal of Medicinal Chemistry, scientists reported the synthesis and evaluation of a series of 3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol-based compounds as potent inhibitors of protein kinases. The results demonstrated that these compounds exhibited high selectivity and efficacy against specific kinase targets, suggesting their potential as lead candidates for further drug development.
Beyond kinase inhibition, 3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory properties. In a study published in Bioorganic & Medicinal Chemistry Letters, researchers found that derivatives of 3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol effectively inhibited the production of pro-inflammatory cytokines in vitro, indicating their potential for treating inflammatory diseases.
The hydroxyl group at the 6-position of 3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol plays a crucial role in its biological activity. This functional group can form hydrogen bonds with target proteins or enzymes, enhancing the binding affinity and selectivity of the compound. Additionally, the hydroxyl group can be modified through various chemical reactions to generate a wide range of derivatives with different pharmacological profiles.
The synthetic accessibility of 3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol is another factor contributing to its popularity in medicinal chemistry. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One common approach involves the condensation of 2-aminoacrylonitrile with 5-bromopyrimidine followed by cyclization and hydrolysis steps. These methods provide high yields and allow for easy scale-up production.
In addition to its direct applications as a therapeutic agent, 3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol serves as a valuable building block for combinatorial chemistry approaches. Its modular structure enables the rapid synthesis of large libraries of compounds for high-throughput screening assays. This capability is particularly useful in identifying novel hits with desired biological activities.
The safety profile of 3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have generally shown that this compound exhibits low toxicity and good pharmacokinetic properties. However, further investigations are needed to fully assess its safety and efficacy in humans.
In conclusion, 3-Bromo-1H-pyrrolo[2,3-b]pyridin-6-ol (CAS No. 1190322-14-5) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.
1190322-14-5 (3-bromo-1H-pyrrolo[2,3-b]pyridin-6-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)